2,6-dioxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyrimidine-4-carboxamide
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Description
2,6-dioxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C12H13N5O4 and its molecular weight is 291.267. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
A novel series of compounds, including 2,6-dioxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyrimidine-4-carboxamide derivatives, have been synthesized and evaluated for their potential in various biological applications. These compounds have been explored for their anticancer properties, demonstrating significant activity against specific cancer cell lines. For instance, a study on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives revealed their anticancer and anti-5-lipoxygenase agent properties, offering a foundation for further exploration in cancer treatment (Rahmouni et al., 2016).
Antimicrobial and Antioxidant Activities
Another area of application for these derivatives is in the field of antimicrobial and antioxidant research. A study on the design, synthesis, and biological potentials of novel tetrahydroimidazo[1,2-a]pyrimidine derivatives demonstrated that these compounds exhibit significant antimicrobial activity against various Gram-positive and Gram-negative bacterial and fungal strains. Additionally, certain derivatives have shown potent antioxidant activity, highlighting their potential in managing oxidative stress-related conditions (Rani et al., 2017).
Antiprotozoal Agents
Derivatives of this compound have also been explored for their antiprotozoal properties. Novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines, for example, have been identified as potent antiprotozoal agents, showing strong in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum. This suggests their potential application in treating diseases caused by protozoan parasites (Ismail et al., 2004).
Properties
IUPAC Name |
2,4-dioxo-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1H-pyrimidine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N5O4/c18-10-3-9(15-12(20)16-10)11(19)14-7-4-13-17(5-7)8-1-2-21-6-8/h3-5,8H,1-2,6H2,(H,14,19)(H2,15,16,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVKDGLJSMXMXIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1N2C=C(C=N2)NC(=O)C3=CC(=O)NC(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.